3-(4-Nitro-2-methylphenylamino)propane-1,2-diol
Description
3-(4-Nitro-2-methylphenylamino)propane-1,2-diol is a useful research compound. Its molecular formula is C10H14N2O4 and its molecular weight is 226.23 g/mol. The purity is usually 95%.
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Properties
Molecular Formula |
C10H14N2O4 |
|---|---|
Molecular Weight |
226.23 g/mol |
IUPAC Name |
3-(2-methyl-4-nitroanilino)propane-1,2-diol |
InChI |
InChI=1S/C10H14N2O4/c1-7-4-8(12(15)16)2-3-10(7)11-5-9(14)6-13/h2-4,9,11,13-14H,5-6H2,1H3 |
InChI Key |
YBJXDGKXIDLFPQ-UHFFFAOYSA-N |
Canonical SMILES |
CC1=C(C=CC(=C1)[N+](=O)[O-])NCC(CO)O |
Origin of Product |
United States |
Synthesis routes and methods
Procedure details
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